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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B3029386

Acid Red 249: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 249, also known by trade names such as Tracid Brilliant Red B, is a synthetic azo
dye. This document provides a comprehensive technical overview of its chemical and physical
properties, manufacturing process, and known applications. While primarily utilized in the textile
and ink industries, this guide also consolidates available toxicological data. It is important to
note that, based on currently available scientific literature, Acid Red 249 has limited to no
documented application in biological research, drug development, or as a modulator of
signaling pathways.

Chemical and Physical Properties

Acid Red 249 is characterized by the following molecular formula and weight.

Property Value Reference
Molecular Formula C29H20CIN3Naz2010S3 [11[2][3]
Molecular Weight 748.11 g/mol [1112][3]
CAS Number 6416-66-6 [11[3]

Physical and chemical characteristics of Acid Red 249 are summarized below.
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Property Description Reference

Appearance Dark red powder [11[3]

. Soluble in water, slightly
Solubility _ [11[3]
soluble in ethanol.

Red in water. In concentrated
sulfuric acid, it appears as a
product red, which turns pink
Color in Solution upon dilution. An acidic [11[3]
solution (with HCI) is red, while
a basic solution (with NaOH) is

brown.

Manufacturing Process

The synthesis of Acid Red 249 involves a diazo coupling reaction. The general workflow is

outlined below.

Starting Materials Reaction Steps

. . ot Diazo compound
5-Chloro-2-phenoxybenzenamine Diazotization surelfine Peesis Acid Red 249

Click to download full resolution via product page
Caption: Manufacturing workflow for Acid Red 249.

The manufacturing process begins with the diazotization of 5-Chloro-2-phenoxybenzenamine.
[1][3] This is followed by a coupling reaction with 8-(4-Methylphenylsulfonamido)-1-naphthol-
3,6-disulfonic acid to yield the final Acid Red 249 dye.[1][3]
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Applications

The primary application of Acid Red 249 is as a colorant.

o Textile Industry: It is used for dyeing and printing on wool, silk, and polyamide fabrics.[1][3][4]
It can also be used for dyeing wool/rayon blended fabrics in the same bath with direct dyes.

[1]3]

e Ink Industry: Research has been conducted on its use in inkjet printing, where it interacts
with components of the ink-receiving layer, such as silica (a white pigment) and dye-fixing
agents (cationic polymers).[5]

Toxicological Information

The toxicological properties of Acid Red 249 have not been extensively investigated.[2]
However, the available Material Safety Data Sheet (MSDS) provides the following information.

Hazard Description Reference

) Harmful if swallowed. May
Ingestion _ L [2]
cause gastrointestinal irritation.

) May cause irritation to the
Inhalation _ (2]
respiratory tract.

i May cause skin irritation in
Skin Contact o [2]
sensitive individuals.

Eye Contact May cause eye irritation. [2]

Mutagenicity data has been
Mutagenicity reported, but further details are  [2]

not specified.

Not listed as a carcinogen by
Carcinogenicity ACGIH, IARC, NIOSH, NTP, or  [2]
OSHA.

Biological Activity and Research Applications
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Extensive searches of scientific literature did not yield any studies on the use of Acid Red 249
in biological research, including in vitro or in vivo studies, or for therapeutic development. There
is no evidence to suggest that Acid Red 249 has any specific biological activity or that it is
involved in any signaling pathways. Its classification as a "fluorescent dye" by some suppliers
appears to be a general categorization rather than an indication of specific use in fluorescence-
based biological assays.[6]

Experimental Protocols

Given the lack of application in biological research, there are no established experimental
protocols for the use of Acid Red 249 in this context. The primary experimental information
available relates to its industrial application in dyeing, which is outside the scope of this
technical guide for researchers in the life sciences. One study on its use in inkjet paper details
experimental setups for measuring its precipitation and adsorption in the presence of other
chemicals.[5]

Conclusion

Acid Red 249 is a well-characterized azo dye with established applications in the textile and
printing industries. Its chemical and physical properties are well-documented. However, for the
audience of researchers, scientists, and drug development professionals, it is crucial to
understand that there is a significant gap in the literature regarding any biological effects or
potential research applications. The available toxicological data is limited and suggests caution
in handling. Future research could potentially explore the biological properties of this molecule,
but at present, it remains solely within the domain of industrial chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. worlddyevariety.com [worlddyevariety.com]

e 2. cncolorchem.com [cncolorchem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b3029386?utm_src=pdf-body
https://www.benchchem.com/product/b3029386?utm_src=pdf-body
https://www.medchemexpress.com/acid-red-249.html
https://www.benchchem.com/product/b3029386?utm_src=pdf-body
https://www.imaging.org/common/uploaded%20files/pdfs/Papers/1996/RP-0-66/2162.pdf
https://www.benchchem.com/product/b3029386?utm_src=pdf-body
https://www.benchchem.com/product/b3029386?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/acid-dyes/acid-red-249.html
https://www.cncolorchem.com/upLoad/file/20170314/14894800365281202.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3. Acid Red 249 Manufacturers and suppliers - Alan Chemical [alanchemindustries.com]
e 4. hztya.com [hztya.com]

e 5.imaging.org [imaging.org]

e 6. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. ["Acid Red 249" molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3029386#acid-red-249-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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